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Compound of Interest

Compound Name: Ravenine

Cat. No.: B120983 Get Quote

Essential Safety and Handling Guide for Ravenine
Disclaimer: This document provides a summary of essential safety and handling information for

Ravenine, an alkaloid isolated from the root bark of Dictamnus dasycarpus.[1] While Ravenine
is a known compound, comprehensive toxicological data is not widely available. Therefore, the

following guidelines are based on the known properties of Ravenine and general safety

protocols for handling potent and cytotoxic compounds.[2][3][4] All laboratory personnel must

consult their institution's safety policies and conduct a thorough risk assessment before

handling this substance.[5][6][7]

Chemical and Physical Properties
The known properties of Ravenine are summarized in the table below. This information is

critical for understanding its behavior and for developing appropriate handling procedures.
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Property Value Source

CAS Number 20105-22-0 [8]

Molecular Formula C15H17NO2 [9][10]

Molecular Weight 243.30 g/mol [9][10]

Appearance Solid [11][12]

Melting Point 120-121°C [8][10]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO

[13]

Storage Desiccate at -20°C [13]

Personal Protective Equipment (PPE)
Due to the potent nature of alkaloids, a stringent PPE protocol is mandatory to prevent

exposure through inhalation, skin contact, or ingestion.[3][4][14]
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PPE Category Required Equipment Specifications

Hand Protection Double gloves

Two pairs of nitrile gloves.

Change outer gloves

frequently.

Body Protection Lab coat, disposable gown

A fully buttoned lab coat and a

disposable, fluid-resistant

gown with cuffs.

Eye and Face Protection Safety goggles, face shield

Chemical splash goggles. A

full-face shield is required

when there is a risk of

splashing.

Respiratory Protection N95 or higher respirator

A fit-tested N95 or higher-rated

respirator should be used

when handling the powder

form of Ravenine.

Operational Plan: Handling and Storage
All handling of Ravenine should occur within a designated controlled area.

Engineering Controls: All work with solid or dissolved Ravenine must be conducted in a

certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

[3]

Labeling: All containers of Ravenine must be clearly labeled with the chemical name,

concentration, and appropriate hazard warnings.[15]

Storage: Store Ravenine in a locked, dedicated, and well-ventilated area at -20°C, away

from incompatible materials such as strong oxidizing agents.[13]

Disposal Plan
Chemical waste must be segregated, labeled, and disposed of according to institutional and

regulatory guidelines.[16][17][18]
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Solid Waste: All solid waste contaminated with Ravenine, including used PPE and weighing

papers, must be collected in a designated, labeled hazardous waste container.

Liquid Waste: Liquid waste containing Ravenine should be collected in a sealed, labeled,

and leak-proof container. Do not dispose of Ravenine solutions down the drain.[17][18]

Disposal Method: All Ravenine waste is considered hazardous and must be disposed of

through a licensed hazardous waste management company, likely via high-temperature

incineration.[16][19]

Experimental Protocol: Preparation of a 10 mM
Ravenine Stock Solution in DMSO
This protocol outlines the steps for safely preparing a stock solution of Ravenine.

Preparation:

Don all required PPE as specified in the table above.

Prepare the workspace within a chemical fume hood by laying down absorbent, plastic-

backed pads.

Assemble all necessary equipment: analytical balance, weighing paper, spatula,

microcentrifuge tubes, and calibrated pipettes.

Weighing:

Tare the analytical balance with a piece of weighing paper inside.

Carefully weigh out the desired amount of Ravenine powder. For example, to prepare 1

mL of a 10 mM solution, weigh 2.433 mg of Ravenine.

Record the exact weight.

Solubilization:
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Carefully transfer the weighed Ravenine powder into an appropriately sized

microcentrifuge tube.

Using a calibrated pipette, add the calculated volume of DMSO to the tube. For 1 mL of a

10 mM solution from 2.433 mg of Ravenine, add 1 mL of DMSO.

Cap the tube securely and vortex until the solid is completely dissolved.

Labeling and Storage:

Clearly label the tube with "Ravenine," the concentration (10 mM in DMSO), the date of

preparation, and your initials.

Store the stock solution at -20°C in a designated and locked storage container.

Cleanup:

Dispose of all contaminated materials (weighing paper, pipette tips, absorbent pads) in the

designated solid hazardous waste container.

Wipe down the interior of the fume hood and any equipment used with an appropriate

cleaning agent.

Visualizations
The following diagrams illustrate key workflows for handling Ravenine safely.

Preparation Handling Disposal

Don PPE Prepare Fume Hood Assemble Equipment Weigh Ravenine Dissolve in Solvent Label and Store Solution Collect Contaminated Waste Decontaminate Work Area Dispose via Hazardous Waste Program

Click to download full resolution via product page

Caption: Workflow for the safe handling and preparation of Ravenine solutions.
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Caption: Logical pathway for the proper disposal of Ravenine-contaminated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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